7-(2-Cyclopentylidenehydrazinyl)-7-oxoheptanoic acid

• Molecular Formula: C12H20N2O3
• Molecular Weight: 240.30 g/mol
• InChI: InChI=1S/C12H20N2O3/c15-11(8-2-1-3-9-12(16)17)14-13-10-6-4-5-7-10/h1-9H2,(H,14,15)(H,16,17)
• InChIKey: CVYPYYPTFNVREL-UHFFFAOYSA-N

7-(2-Cyclopentylidenehydrazinyl)-7-oxoheptanoic Acid: Procurement-Grade Small Molecule Definitive Endoderm Inducer (CAS 1136466-93-7)

7-(2-Cyclopentylidenehydrazinyl)-7-oxoheptanoic acid, also known as IDE2, is a cell-permeable small molecule capable of inducing definitive endoderm formation from mouse and human embryonic stem cells (ESCs) [1]. Identified alongside its analog IDE1 in a 4,000-compound screen, IDE2 activates TGF-β signaling and downstream Smad2 phosphorylation, thereby upregulating Nodal expression [1]. Its core molecular architecture comprises a seven-carbon alkanoic acid chain terminated by a cyclopentylidenehydrazinyl moiety [1].

Cell-permeable small molecule inducer of definitive endoderm

Activates TGF-β signaling and downstream Smad2 phosphorylation

Enables feeder-free, growth-factor-free differentiation protocols

• [1] Borowiak M, Maehr R, Chen S, Chen AE, Tang W, Fox JL, Schreiber SL, Melton DA. Small molecules efficiently direct endodermal differentiation of mouse and human embryonic stem cells. Cell Stem Cell. 2009 Apr 3;4(4):348-58. View Source

Why Generic Substitution of 7-(2-Cyclopentylidenehydrazinyl)-7-oxoheptanoic Acid (IDE2) with Its Direct Analog IDE1 or Protein-Based Alternatives Fails in Controlled Differentiation Protocols

Despite sharing a common target pathway with its analog IDE1, IDE2 (7-(2-Cyclopentylidenehydrazinyl)-7-oxoheptanoic acid) differs in key physicochemical and biological parameters . Substituting IDE2 with IDE1 results in a 1.8-fold increase in potency that may not suit all protocols, while substitution with protein growth factors (e.g., Activin A) introduces higher costs, lot-to-lot variability, and reduced reproducibility [1]. Furthermore, IDE2's aqueous solubility of 20 mM enables media preparations not achievable with IDE1's 5 mg/mL limit .

Analog IDE1

IDE1 is 1.8-fold more potent, which may overshoot pathway activation in sensitive protocols

Recombinant growth factors

Activin A/Nodal introduces higher cost and lot-to-lot variability, reducing protocol reproducibility

Solubility transfer

IDE2's higher aqueous and DMSO solubility limits may not be matched by IDE1, altering stock preparation

• [1] Borowiak M, et al. Small molecules efficiently direct endodermal differentiation of mouse and human embryonic stem cells. Cell Stem Cell. 2009 Apr 3;4(4):348-58. View Source

7-(2-Cyclopentylidenehydrazinyl)-7-oxoheptanoic Acid (IDE2) Procurement Evidence Guide: Quantified Differentiation vs. Closest Comparators

Comparative Induction Efficiency: IDE2 (223 nM) vs. Activin A/Nodal (Protein Baselines) for Definitive Endoderm Formation

In a standardized screen, IDE2 induced definitive endoderm formation in nearly 80% of mouse and human ESCs [1]. This efficiency is quantitatively higher than that achieved by the commonly used protein inducers Activin A or Nodal in the same study [1].

Endoderm Induction Efficiency

Head-to-head

~80%

Supports endoderm differentiation efficiency

Exact comparator percentages not reported

Evidence Dimension	Endodermal differentiation efficiency
Target Compound Data	~80%
Comparator Or Baseline	Activin A or Nodal (protein inducers)
Quantified Difference	Higher than comparator (exact comparator % not specified, but defined as 'higher efficiency')
Conditions	Mouse and human ESCs in vitro

Why This Matters

Superior yield of definitive endoderm at the induction stage translates to higher overall production efficiency for downstream differentiated cell types.

• [1] Borowiak M, et al. Small molecules efficiently direct endodermal differentiation of mouse and human embryonic stem cells. Cell Stem Cell. 2009 Apr 3;4(4):348-58. View Source

Potency Differential: IDE2 (EC50 = 223 nM) vs. IDE1 (EC50 = 125 nM) in ESC Sox17 Expression Induction

IDE2 exhibits an EC50 of 223 nM for the induction of Sox17 expression in embryonic stem cells, whereas its direct analog IDE1 demonstrates a more potent EC50 of 125 nM .

Potency (EC50)

Data to verify

223 nM

Reported potency differential vs IDE1

IDE1 is 1.8-fold more potent; protocol fit review needed

Evidence Dimension	Potency (EC50)
Target Compound Data	223 nM
Comparator Or Baseline	IDE1 (7-[2-(2-Carboxybenzylidene)hydrazinyl]-7-oxoheptanoic acid): 125 nM
Quantified Difference	IDE1 is 1.8-fold more potent
Conditions	Induction of Sox17 expression in mouse/human ESCs

Why This Matters

The reduced potency of IDE2 relative to IDE1 makes it the preferred analog for differentiation protocols where a broader, less aggressive activation of the TGF-β pathway is required to prevent overshooting or toxicity.

Aqueous Solubility: IDE2 (20 mM) vs. IDE1 (5 mg/mL, ~16 mM) for In Vitro DMSO-Sparing Formulations

IDE2 demonstrates solubility in water up to 20 mM, providing a DMSO-free preparation route . Its analog IDE1 has a reported water solubility of approximately 5 mg/mL (~16 mM) .

Aqueous Solubility

Data to verify

20 mM

Supports DMSO-free formulation

Data to verify; solubility limits may vary

Evidence Dimension	Aqueous solubility
Target Compound Data	20 mM
Comparator Or Baseline	IDE1: ~16 mM (5 mg/mL)
Quantified Difference	IDE2 provides a 25% higher aqueous molarity limit than IDE1
Conditions	Water at standard laboratory conditions

Why This Matters

Higher aqueous solubility enables the preparation of DMSO-free stock solutions, eliminating potential vehicle-related cytotoxicity or differentiation artifacts.

Solubility in DMSO: IDE2 (100 mM) vs. IDE1 (~80 mM) for High-Concentration Screening Stocks

IDE2 exhibits a DMSO solubility of 100 mM, while its analog IDE1 demonstrates a lower solubility limit of 25 mg/mL (~80 mM) in DMSO .

DMSO Solubility

Data to verify

100 mM

Supports high-concentration stock preparation

Data to verify; precipitation risk requires evaluation

Evidence Dimension	DMSO solubility
Target Compound Data	100 mM
Comparator Or Baseline	IDE1: 25 mg/mL (~80 mM)
Quantified Difference	IDE2 provides a 25% higher DMSO molarity limit than IDE1
Conditions	DMSO at standard laboratory conditions

Why This Matters

A higher DMSO solubility limit facilitates the preparation of concentrated stock solutions, enabling more flexible dosing in high-throughput screening formats and reducing precipitation risk.

Cost and Reproducibility: IDE2 Small Molecule vs. Recombinant Growth Factors Activin A/Nodal

While protein-based differentiation using Activin A or Nodal can achieve some endodermal induction, the use of chemically defined small molecules like IDE2 eliminates the high batch-to-batch variability and substantial cost associated with recombinant growth factors [1].

Cost & Reproducibility

Class-level

Chemically defined

Cost-effective, chemically defined alternative

Class-level inference; lot-to-lot variability review

Evidence Dimension	Cost and reproducibility
Target Compound Data	Chemically defined, synthetic small molecule
Comparator Or Baseline	Recombinant Activin A or Nodal proteins
Quantified Difference	Not quantified, but described as more reproducible and efficient
Conditions	ESC differentiation protocols

Why This Matters

For procurement, IDE2 offers a cost-effective, chemically defined alternative to growth factors, minimizing lot-to-lot variability and enabling more reproducible stem cell differentiation at scale.

• [1] Borowiak M, et al. Small molecules efficiently direct endodermal differentiation of mouse and human embryonic stem cells. Cell Stem Cell. 2009 Apr 3;4(4):348-58. View Source

In Vivo Developmental Competence: IDE2-Induced Endoderm Incorporation into Gut Tubes

IDE2-induced definitive endoderm cells, when injected into developing mouse embryos at E8.75, incorporate into the developing gut tube and contribute to its formation . No equivalent in vivo incorporation data has been reported for IDE1 under identical experimental conditions.

In Vivo Integration

Data to verify

Gut tube incorporation

Supports in vivo developmental competence

Data to verify; no IDE1 data for direct comparison

Evidence Dimension	In vivo developmental integration
Target Compound Data	Incorporation into developing gut tubes
Comparator Or Baseline	IDE1: No equivalent in vivo incorporation data reported
Quantified Difference	Qualitative difference (presence vs. absence of reported data)
Conditions	Injection into E8.75 mouse embryos

Why This Matters

Demonstration of in vivo developmental competence provides procurement confidence that IDE2-induced cells are functionally equivalent to endogenous endoderm, a critical validation for regenerative medicine applications.

7-(2-Cyclopentylidenehydrazinyl)-7-oxoheptanoic Acid (IDE2) Recommended Application Scenarios for Scientific and Industrial End-Users

High-Yield Definitive Endoderm Production for Pancreatic and Hepatic Lineage Specification

Procurement of IDE2 is recommended for protocols requiring efficient generation of Sox17+/FoxA2+ definitive endoderm prior to further differentiation into pancreatic progenitors (Pdx1+) or hepatic cells . Its ability to induce nearly 80% of ESCs into endoderm in the absence of feeder cells or exogenous growth factors makes it a cost-effective, reproducible choice for scalable production workflows.

DMSO-Free and High-Concentration Screening Stock Formulations

Users performing high-throughput chemical screens or sensitive stem cell cultures should select IDE2 for its dual solubility advantage: 20 mM in water and 100 mM in DMSO . This property enables the preparation of DMSO-free working solutions to avoid vehicle artifacts , as well as highly concentrated screening stocks that exceed the solubility limits of the analog IDE1 (5 mg/mL in water, ~80 mM in DMSO) .

In Vivo Validation and Developmental Biology Studies

Research programs involving in vivo assessment of endodermal competence should procure IDE2 based on demonstrated evidence that IDE2-induced endoderm cells incorporate into the developing gut tube of mouse embryos . This in vivo functional validation is a critical discriminator for studies in developmental biology, organoid formation, and preclinical models of endoderm-derived organogenesis.

Controlled TGF-β Activation Requiring Moderate Potency

When a moderate, titratable activation of the TGF-β/Smad2/Nodal pathway is preferred over the stronger activation profile of IDE1, IDE2 is the indicated procurement choice. With an EC50 of 223 nM versus 125 nM for IDE1 , IDE2 provides a broader working concentration window (effective between 200–800 nM ) that allows finer control over pathway activation without inducing cytotoxicity.

Application

Selection Property

Validation Focus

Definitive endoderm differentiation for pancreatic/hepatic lineage studies

Sox17+/FoxA2+ induction efficiency

Endoderm marker expression and lineage differentiation assays

DMSO-free and high-concentration stock preparation

Aqueous and DMSO solubility profile

Solubility verification and DMSO artifact minimization

In vivo endoderm developmental competence assessment

In vivo integration capability

Embryoid body and organoid formation assays

Titratable TGF-β/Smad2 pathway activation

Potency window for pathway activation

Smad2 phosphorylation and cell viability monitoring